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Compound of Interest

Compound Name:
Mono-2-ethyl-5-hydroxyhexyl

phthalate

CAS No.: 40321-99-1

Cat. No.: B134459

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP) is a primary oxidative metabolite of the

widely used plasticizer di(2-ethylhexyl) phthalate (DEHP). Monitoring MEHHP levels in human

serum is crucial for assessing human exposure to DEHP and studying its potential health

effects. This application note provides a detailed protocol for the solid-phase extraction (SPE)

of MEHHP from human serum, a critical step for sample cleanup and concentration prior to

analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol is

designed to ensure high recovery and reproducibility, enabling accurate quantification of

MEHHP.

Quantitative Data Summary
The following table summarizes the performance characteristics of the described solid-phase

extraction protocol for MEHHP in human serum.
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Parameter Value Reference

Recovery
108.1 ± 9.3% (range: 85.5-

124.3%)
[1][2]

80-99% (automated SPE) [3][4]

Limit of Detection (LOD) 0.08 ng/mL [1][2]

Limit of Quantification (LOQ) 0.23 ng/mL [1]

Intra-day Precision (CV%) 4.9 - 13.3% [5]

Inter-day Precision (CV%) 5.2 - 13.4% [5]

Experimental Protocol
This protocol outlines the manual solid-phase extraction procedure for MEHHP from human

serum. An automated version can be adapted using a programmable SPE system.[3][4]

Materials:

Human serum samples

MEHHP analytical standard

¹³C₄-MEHHP (or other suitable isotopic internal standard)

β-glucuronidase from E. coli K12[3]

Ammonium acetate buffer (pH 5)[3]

Formic acid (0.1 M)[3]

Methanol (HPLC grade)[3]

Acetonitrile (HPLC grade)[1][3]

Water (HPLC grade)[3]
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Oasis HLB SPE cartridges (60 mg, 3 mL) or equivalent[3]

Glass vials and tubes (to minimize phthalate contamination)[6]

Vortex mixer

Centrifuge

Water bath or incubator at 37°C

SPE manifold

Procedure:

Sample Pre-treatment and Enzymatic Hydrolysis:

1. Thaw frozen human serum samples to room temperature.[2] It is recommended to place

samples in a 4°C environment for gradual thawing to maintain metabolite stability.[7]

2. In a glass tube, aliquot 1.0 mL of human serum.

3. Spike the serum sample with an appropriate amount of ¹³C₄-MEHHP internal standard.

4. To deconjugate glucuronidated MEHHP, add 250 µL of ammonium acetate buffer (pH 5) to

adjust the sample pH.[3]

5. Add 5 µL of β-glucuronidase solution.[3]

6. Vortex the sample gently and incubate at 37°C for at least 90 minutes to ensure complete

hydrolysis.[8]

Solid-Phase Extraction (SPE):

1. Column Conditioning: Condition the Oasis HLB SPE cartridge by passing 2 mL of

methanol followed by 1 mL of 0.1 M formic acid.[3] Do not allow the column to dry out

between steps.

2. Sample Loading:
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After incubation, dilute the serum sample with 5 mL of 0.1 M formic acid.[3]

Load the entire diluted sample onto the conditioned SPE cartridge at a slow and steady

flow rate (approximately 0.5 mL/min).[3]

3. Washing:

Wash the cartridge with 1 mL of water to remove salts and other polar interferences.[3]

Follow with a wash of 2 mL of 10% methanol in water to remove less hydrophobic

interferences.[3]

4. Elution:

Dry the SPE cartridge under vacuum for 5-10 minutes to remove any remaining wash

solvent.

Elute the retained MEHHP and the internal standard from the cartridge with 0.5 mL of

acetonitrile into a clean collection tube.[3]

Sample Analysis:

1. The eluate can be directly injected into an LC-MS/MS system for analysis or evaporated to

dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of the

initial mobile phase for further concentration.

2. Chromatographic separation is typically achieved using a C18 analytical column with a

gradient elution of water and acetonitrile, both containing 0.1% formic acid.[1][3]

3. Quantification is performed using electrospray ionization in negative ion mode (ESI-) with

multiple reaction monitoring (MRM).[3]

Experimental Workflow Diagram
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Sample Preparation

Solid-Phase Extraction

Analysis

1. Human Serum Aliquot

2. Spike with Internal Standard

3. Add Ammonium Acetate Buffer (pH 5)

4. Add β-glucuronidase

5. Incubate at 37°C

7. Load Sample

Dilute with 0.1M Formic Acid

6. Condition SPE Cartridge
(Methanol, 0.1M Formic Acid)

8. Wash with Water

9. Wash with 10% Methanol

10. Elute MEHHP
(Acetonitrile)

11. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for the solid-phase extraction of MEHHP from human serum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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